Cas no 5315-79-7 (1-Hydroxypyrene)

• Product Name: 1-Hydroxypyrene
• CAS No: 5315-79-7
• Molecular Formula: C₁₆H₁₀O
• Molecular Weight: 218.2500
• MDL: MFCD00044543
• CID: 376435
• PubChem ID: 24862229

1-Hydroxypyrene Properties

Names and Identifiers

• Pyren-1-ol
• 1-Hydroxypyrene
• 1-Pyrenol
• 3-Hydroxypyrene
• pyrenol
• BIJNHUAPTJVVNQ-UHFFFAOYSA-N
• N2H6O5V707
• hydroxypyrene
• 3-Pyrenol
• 1-Pyrenol (8CI)
• DSSTox_RID_79380
• DSSTox_CID_18298
• DSSTox_GSID_38298
• 1-Pyrenol (8CI)(9CI)
• BIDD:GT0133
• BIDD:ER0523
• NSC30968
• Tox21_300617
• 7535AB
• Pyren-1-ol;1-Hyd

• MDL： MFCD00044543
• InChIKey： BIJNHUAPTJVVNQ-UHFFFAOYSA-N
• Inchi： 1S/C16H10O/c17-14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9,17H
• SMILES： O([H])C1C([H])=C([H])C2C([H])=C([H])C3C([H])=C([H])C([H])=C4C([H])=C([H])C=1C=2C4=3

Computed Properties

• Exact Mass: 218.07300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 218.073165
• Heavy Atom Count: 17
• Complexity: 300
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 4.28960
• PSA: 20.23000
• Refractive Index: 1.4600 (estimate)
• Boiling Point: 437.4℃ at 760 mmHg
• Melting Point: 179-182 °C (lit.)
• Flash Point: 213°C
• Color/Form: Beige or brown needle like solid
• Stability/Shelf Life: May be Light Sensitive
• Solubility: Not determined
• Density: 1.1146 (rough estimate)

1-Hydroxypyrene Security Information

• Symbol:
• RTECS：UR2845000
• WGK Germany：3
• Safety Instruction： 26-37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning

1-Hydroxypyrene Customs Data

• HS CODE：2907199090
• Customs Data：

  China Customs Code:

  2907199090

  Overview:

  2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes